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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Phenanthrene-[U-13C],
a uniformly 13C-labeled polycyclic aromatic hydrocarbon (PAH). This isotopically labeled
compound is a valuable tool in environmental science, toxicology, and drug metabolism
studies, enabling precise tracing and quantification in complex matrices.

Core Compound Identification

The definitive Chemical Abstracts Service (CAS) number for Phenanthrene-[U-13C], where all
14 carbon atoms are the 13C isotope, is 1262770-68-2. It is crucial to use this CAS number to
ensure the procurement of the correct, fully-labeled standard for experimental accuracy.

Physicochemical and Spectroscopic Data

Quantitative data for Phenanthrene-[U-13C] are summarized in the tables below. This
information is essential for experimental design, including solvent selection, concentration
calculations, and analytical method development.

Table 1: General and Physical Properties
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Property Value Source
CAS Number 1262770-68-2 N/A
Molecular Formula 13C14H10 N/A
Molecular Weight 192.13 g/mol N/A
Appearance Colorless monoclinic crystals 1]
or powder

Melting Point 98-100 °C N/A
Isotopic Purity =99 atom % 13C N/A

Soluble in organic solvents
such as aromatic

Solubility hydrocarbons, ethanol, diethyl N/A
ether, acetone, benzene, and

carbon disulfide.[1]

Table 2: Spectroscopic Data for Unlabeled Phenanthrene

No experimentally derived spectra for Phenanthrene-[U-13C] are publicly available. The data
below for unlabeled phenanthrene (CAS: 85-01-8) serve as a reference. The 13C labeling will
significantly alter the spectra.

Spectroscopic Data Details

Shifts [ppm]: 131.99, 130.25, 128.46, 126.84,

13C NMR (CDCls, 25.16 MHz) 126,46, 122.59[1]

Major peaks can be viewed on the NIST

Infrared (IR) Spectrum
WebBook[2]

Note on Spectroscopic Data for Phenanthrene-[U-13C]:

e 13C NMR: A proton-decoupled 3C NMR spectrum of the fully labeled compound would exhibit
complex splitting patterns due to 13C-13C coupling, a phenomenon not observed in the
spectrum of the natural abundance compound.
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e IR Spectrum: The vibrational frequencies in the IR spectrum of Phenanthrene-[U-13C] will
be shifted to lower wavenumbers compared to the unlabeled compound due to the heavier
mass of the 13C isotope.

Signaling and Metabolic Pathways

Phenanthrene is known to interact with biological systems through various pathways. The use
of Phenanthrene-[U-13C] allows for the precise tracking of its fate in these processes.

Mammalian Aryl Hydrocarbon Receptor (AhR) Signaling
Pathway

Phenanthrene, like other PAHSs, can act as a ligand for the Aryl Hydrocarbon Receptor (AhR), a
transcription factor that regulates the expression of genes involved in xenobiotic metabolism,
including cytochrome P450 enzymes. Activation of this pathway is a key event in the
toxicological effects of PAHs.

Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway activation by Phenanthrene.

Bacterial Degradation Pathway of Phenanthrene

In soil and aquatic environments, various bacteria can degrade phenanthrene. The metabolic
pathway typically involves initial dioxygenation followed by ring cleavage. Phenanthrene-[U-
13C] is an invaluable tool for studying these degradation pathways and quantifying the rates of
mineralization.

Caption: Bacterial degradation pathways of Phenanthrene.

Experimental Protocols

The following sections outline the methodologies for key experiments where Phenanthrene-[U-
13C] is utilized. These are based on published research and provide a framework for
experimental design.

Trophic Transfer Study in Aquatic Ecosystems

This protocol describes a method to trace the accumulation and transfer of Phenanthrene-[U-
13C] from phytoplankton to corals.
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. Preparation of 3C-Phenanthrene Stock Solution:

Dissolve Phenanthrene-[U-13C] in a suitable solvent (e.g., methanol) to create a high-
concentration stock solution.

. Phytoplankton Exposure:

Culture a marine microalga (e.g., Dunaliella salina) in a suitable medium.

Introduce the 3C-Phenanthrene stock solution to the culture medium to achieve the desired
final concentrations.

Incubate the culture for a set period (e.g., 48 hours) under controlled light and temperature
conditions.

. Sample Collection and Preparation (Phytoplankton):

After incubation, filter the algal culture through glass fiber filters to collect the biomass.

Treat the filters with hydrochloric acid fumes to remove inorganic carbon.

Dry the filters in a desiccator and store them at -20°C until analysis.

. Coral Exposure:

Aqueous Exposure: Place coral fragments (e.g., Acropora millepora) in jars with filtered
seawater and introduce the 3C-Phenanthrene stock solution.

Dietary Exposure: Feed the corals with the 3C-labeled phytoplankton.

Maintain the corals under controlled conditions for a specified duration (e.g., up to 6 days),
collecting samples at various time points.

. Sample Collection and Preparation (Coral):

Remove coral fragments at designated time points and freeze them at -20°C.

Use an airbrush with MilliQ water to remove the tissue from the coral skeleton.
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 Acidify the tissue slurry with HCI to remove inorganic carbon.

« Filter the tissue onto glass fiber filters, dry, and store in a desiccator.
6. Analysis by Cavity Ring-Down Spectroscopy (CRDS):

o Pack the dried filter samples into tin capsules.

e Combust the samples in a furnace to produce CO:-.

e Analyze the resulting CO:z using a CRDS instrument to measure the total carbon content and
the &13C value.

o Calculate the amount of 33C-phenanthrene accumulated in the samples based on the excess
13C detected compared to control samples.[3]

Analysis of Phenanthrene-[U-13C] in Soil

This protocol outlines a general procedure for the extraction and analysis of Phenanthrene-[U-
13C] from soil samples, typically used in bioremediation and environmental fate studies.

1. Sample Preparation:

 Air-dry the soil sample and sieve it to ensure homogeneity.

e Weigh a representative subsample (e.g., 10-20 g) of the soil into an extraction vessel.
2. Spiking with Internal Standards (Optional but Recommended):

o Spike the sample with a known amount of a deuterated PAH surrogate standard (e.qg.,
phenanthrene-d10) to monitor extraction efficiency.

3. Extraction:
e Perform solvent extraction using a suitable method such as:

o Soxhlet Extraction: Extract with a solvent mixture like dichloromethane/acetone for several
hours.
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o Accelerated Solvent Extraction (ASE): Use a certified method like U.S. EPA Method 3545A
with an appropriate solvent at elevated temperature and pressure.[4]

o QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A multi-residue extraction
method that can be adapted for PAHSs.

4. Extract Cleanup:
o Concentrate the extract using a Kuderna-Danish or nitrogen evaporator.

o Perform a cleanup step to remove interfering compounds using silica gel or Florisil column
chromatography.

5. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):
o Reconstitute the cleaned extract in a suitable solvent.
e Analyze the extract using a GC-MS system.

e GC Conditions: Use a capillary column suitable for PAH analysis (e.g., a low-bleed column).
Set up a temperature program that allows for the separation of phenanthrene from other
PAHSs.

e MS Conditions: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode to
enhance sensitivity and selectivity. Monitor the molecular ion of Phenanthrene-[U-13C] (m/z
192) and its fragments, as well as the ions of any internal standards used.

o Quantification: Create a calibration curve using standards of Phenanthrene-[U-13C] of
known concentrations. Quantify the amount in the sample by comparing its peak area to the
calibration curve, correcting for the recovery of the internal standard.[4][5][6]

Experimental Workflow Diagram

Caption: General workflow for the analysis of Phenanthrene-[U-13C] in environmental
samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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